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Compound of Interest

Compound Name: N-Me-Ser(Tbu)-OH

CAS No.: 197632-83-0

Cat. No.: B554854

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methyl-O-tert-butyl-L-serine, commonly abbreviated as N-Me-Ser(Tbu)-OH, is a synthetic

amino acid derivative of significant interest in peptide chemistry and drug discovery. The

incorporation of an N-methyl group and a tert-butyl ether protecting group on the serine side

chain imparts unique conformational constraints and physicochemical properties. These

modifications can enhance metabolic stability, modulate biological activity, and improve the

pharmacokinetic profile of peptide-based therapeutics. This technical guide provides a

comprehensive overview of the known physicochemical properties of N-Me-Ser(Tbu)-OH,

along with detailed experimental protocols for their determination.

Core Physicochemical Properties
Quantitative data for N-Me-Ser(Tbu)-OH is limited, with some parameters currently available

only as predicted values. The following table summarizes the available information.
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Property Value Source

CAS Number 197632-83-0 Supplier Data

Molecular Formula C₈H₁₇NO₃ Supplier Data

Molecular Weight 175.23 g/mol Supplier Data

Appearance White powder Supplier Data

Boiling Point 254.9 ± 30.0 °C Predicted

Density 1.025 ± 0.06 g/cm³ Predicted

pKa (acidic) 2.13 ± 0.10 Predicted

Melting Point Not available -

Solubility Not available -

logP Not available -

Storage Conditions 0 - 8 °C Supplier Data

Experimental Protocols
Due to the limited availability of specific experimental data for N-Me-Ser(Tbu)-OH, this section

provides detailed, generalized protocols for determining key physicochemical properties

applicable to this and similar amino acid derivatives.

Determination of Melting Point
The melting point of a solid compound is a critical indicator of its purity.

Methodology: Capillary Melting Point Apparatus

Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.
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Initial Measurement: A preliminary determination can be made by heating the sample rapidly

to get an approximate melting range.

Accurate Measurement: A second, fresh sample is heated slowly, at a rate of 1-2 °C per

minute, starting from a temperature approximately 20 °C below the approximate melting

point.

Data Recording: The temperature at which the first liquid appears (onset) and the

temperature at which the entire sample becomes a clear liquid (completion) are recorded as

the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Determination of Solubility
Solubility is a crucial parameter for any compound intended for biological or pharmaceutical

applications.

Methodology: Shake-Flask Method

Solvent Selection: A range of relevant solvents should be tested, including water, buffered

aqueous solutions (e.g., PBS pH 7.4), and organic solvents (e.g., methanol, DMSO).

Sample Preparation: An excess amount of the compound is added to a known volume of the

solvent in a sealed vial.

Equilibration: The vials are agitated (e.g., on a shaker) at a constant temperature for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Quantification: The concentration of the dissolved compound in the supernatant is

determined using a suitable analytical method, such as HPLC-UV, LC-MS, or UV-Vis

spectroscopy, after appropriate dilution. The solubility is then expressed in units such as

mg/mL or mol/L.

Determination of pKa by Potentiometric Titration
The pKa values indicate the strength of the acidic and basic groups in the molecule.
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Methodology: Potentiometric Titration

Solution Preparation: A precise weight of the amino acid derivative is dissolved in a known

volume of deionized water or a suitable co-solvent if solubility in water is low. A standardized

solution of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH) are

prepared.

Titration Setup: The amino acid solution is placed in a beaker with a magnetic stirrer and a

calibrated pH electrode.

Acidic Titration: The solution is first titrated with the standardized HCl solution, adding small,

precise volumes and recording the pH after each addition until a low pH (e.g., pH 2) is

reached. This protonates all ionizable groups.

Basic Titration: The resulting acidic solution is then titrated with the standardized NaOH

solution, again recording the pH after each incremental addition until a high pH (e.g., pH 12)

is reached.

Data Analysis: The pH is plotted against the equivalents of base added. The pKa values are

determined from the midpoints of the buffering regions (the flat portions of the titration curve).

The first pKa corresponds to the deprotonation of the carboxylic acid group, and the second

pKa corresponds to the deprotonation of the N-methylamino group.[1][2][3][4]

Determination of logP (Octanol-Water Partition
Coefficient)
The logP value is a measure of the lipophilicity of a compound, which is critical for predicting its

absorption, distribution, metabolism, and excretion (ADME) properties.

Methodology: Shake-Flask Method

Phase Preparation: 1-Octanol and water are mutually saturated by shaking them together for

24 hours, followed by separation of the two phases.

Sample Preparation: A known amount of the compound is dissolved in one of the phases

(usually the one in which it is more soluble).
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Partitioning: A known volume of the compound solution is mixed with a known volume of the

other phase in a separatory funnel or vial.

Equilibration: The mixture is shaken vigorously for a set period to allow for the partitioning of

the compound between the two phases and then allowed to stand for complete phase

separation.

Quantification: The concentration of the compound in each phase is determined using a

suitable analytical method (e.g., HPLC-UV, LC-MS).

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the

compound in the octanol phase to its concentration in the aqueous phase. The logP is the

base-10 logarithm of P.[5][6][7]
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Caption: Workflow for determining the pKa of an amino acid derivative.
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Conclusion
N-Me-Ser(Tbu)-OH is a valuable building block in medicinal chemistry. While comprehensive

experimental data on its physicochemical properties are not yet widely available, the

established methodologies outlined in this guide provide a robust framework for their

determination. A thorough characterization of these properties is essential for the rational

design and development of novel peptide-based drugs with improved therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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